Benzoic acid, 2-(2,2-dichloroethenyl)-5-methoxy-

• CAS No.: 586415-11-4
• Molecular Formula: C10H8Cl2O3
• Molecular Weight: 247.07 g/mol
• IUPAC Name: 2-(2,2-dichloroethenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C10H8Cl2O3/c1-15-7-3-2-6(4-9(11)12)8(5-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key: CLZQWMSMRQFYFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(Cl)Cl)C(=O)O

Description

Benzoic acid, 2-(2,2-dichloroethenyl)-5-methoxy- is a useful research compound. Its molecular formula is C10H8Cl2O3 and its molecular weight is 247.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL round-bottomed flask containing a stirring bar was charged with 6-methoxy-3-(trichloromethyl)isobenzofuran-1(3H)-one (3.09 g, 10.94 mmol) and glacial acetic acid (40.0 mL). Zinc dust (2.86 g, 43.76 mmol) was added in small portions over 30 min. to the stirred reaction mixture. The reaction was left stirring at room temperature for further 30 min. and then heated at reflux for 1 h. It was filtered hot over a pad of Celite and the filtrates were diluted with water. The precipitate formed was collected by filtration and recrystallised from EtOH/H2O to give 2-(2,2-dichlorovinyl)-5-methoxybenzoic acid as white needles (1.74 g, 64%). Spectral data for this compound were consistent with those in the literature. M.p. 164-166° C. (lit. m.p. 167-168° C.); 1H NMR (400 MHz, DMSO-d6): δ=13.31 (br. s, 1H), 7.51 (d, J=8.7 Hz, 1H), 7.47-7.39 (m, 2H), 7.21 (dd, J=8.7 Hz, J=2.2 Hz, 1H), 3.82 (s, 3H).